Cas no 70179-65-6 (2-hydroxy-1,3,4,7-tetrahydroisophosphindole 2-oxide)
70179-65-6 structure
Product Name:2-hydroxy-1,3,4,7-tetrahydroisophosphindole 2-oxide
CAS No:70179-65-6
MF:C8H11O2P
MW:170.145503282547
CID:974732
PubChem ID:328228
Update Time:2025-04-19
2-hydroxy-1,3,4,7-tetrahydroisophosphindole 2-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxy-1,3,4,7-tetrahydroisophosphindole 2-oxide
- 2-Hydroxy-1,3,4,7-tetrahydroisophosphindol-2-oxid
- 2-hydroxy-1,3,4,7-tetrahydroisophosphindole-2-oxide
- AC1L7262
- NSC306212
- CHEMBL2137106
- MLS003115833
- DTXSID60316735
- 2-Oxo-2,3,4,7-tetrahydro-1H-2I>>5-isophosphindol-2-ol
- SMR001831399
- NSC-306212
- 70179-65-6
-
- Inchi: 1S/C8H11O2P/c9-11(10)5-7-3-1-2-4-8(7)6-11/h1-2H,3-6H2,(H,9,10)
- InChI Key: NSPSYILLKKDVDO-UHFFFAOYSA-N
- SMILES: P1(CC2CC=CCC=2C1)(=O)O
Computed Properties
- Exact Mass: 170.04973
- Monoisotopic Mass: 170.04966659g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
- LogP: 1.91700
2-hydroxy-1,3,4,7-tetrahydroisophosphindole 2-oxide Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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